Cas no 898764-39-1 (1-(4-chloro-3-fluorophenyl)-3-phenylpropan-1-one)

1-(4-chloro-3-fluorophenyl)-3-phenylpropan-1-one structure
898764-39-1 structure
Product Name:1-(4-chloro-3-fluorophenyl)-3-phenylpropan-1-one
CAS No:898764-39-1
MF:C15H12ClFO
MW:262.706586837769
CID:1945303
PubChem ID:24725588
Update Time:2025-08-03

1-(4-chloro-3-fluorophenyl)-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chloro-3-fluorophenyl)-3-phenylpropan-1-one
    • 4'-CHLORO-3'-FLUORO-3-PHENYLPROPIOPHENONE
    • CTK5G4557
    • AG-H-64582
    • KB-190698
    • 1-(4-Chloro-3-fluorophenyl)-3-phenyl-1-propanone
    • DTXSID10643982
    • MFCD03842938
    • AKOS016021068
    • 898764-39-1
    • MDL： MFCD03842938
    • Inchi： 1S/C15H12ClFO/c16-13-8-7-12(10-14(13)17)15(18)9-6-11-4-2-1-3-5-11/h1-5,7-8,10H,6,9H2
    • InChI Key： YMWXTEBPLHAAEX-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1F)C(CCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 262.05600
  • Monoisotopic Mass: 262.0560709g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.29460

1-(4-chloro-3-fluorophenyl)-3-phenylpropan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

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